N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-2,2-diphenylacetamide

• IUPAC Name: 2,2-diphenyl-N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C22H21N5O2/c1-15(2)27-14-13-18(26-27)21-24-25-22(29-21)23-20(28)19(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,19H,1-2H3,(H,23,25,28)
• InChI Key: LFTWMJGPUBYXEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)C2=NN=C(O2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol

Description

N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-2,2-diphenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring, a pyrazole ring, and a diphenylacetamide group. This compound has been synthesized using various methods and has shown promising results in several scientific studies.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

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Anti-Inflammatory Effects

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Antitumor Properties

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Antidiabetic Potential

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Antioxidant Activity

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Antiviral Effects

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Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a complex heterocyclic structure, and it may interact with multiple targets in the body

Mode of Action

Based on its structural similarity to other heterocyclic compounds, it may interact with its targets through hydrogen bonding or other types of molecular interactions . The exact changes resulting from these interactions are currently unknown and require further investigation.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Understanding these effects requires knowledge of the compound’s targets and mode of action, which are areas of ongoing research .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s stability and its interactions with targets. Specific details about how these factors influence the action of this compound are currently unknown .